Cas no 1805016-56-1 (2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide
• CAS No: 1805016-56-1
• MF: C₈H₇F₂N₃O₂S
• MW: 247.221886873245
• CID: 4878339
• Update Time: 2025-06-29

2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide

• Inchi： 1S/C8H7F2N3O2S/c1-4-6(2-11)13-3-5(8(9)10)7(4)16(12,14)15/h3,8H,1H3,(H2,12,14,15)
• InChI Key： CKOZLNPUPOHDFN-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CN=C(C#N)C=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide

Recent Advances in the Study of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS: 1805016-56-1)

The compound 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS: 1805016-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its unique pyridine core and difluoromethyl substituent, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the role of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide as a promising scaffold for the development of novel enzyme inhibitors. Its structural features, including the electron-withdrawing cyano and sulfonamide groups, make it an attractive candidate for targeting enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of glaucoma and other conditions associated with dysregulated enzyme activity.

In addition to its enzyme inhibitory properties, the compound has also been investigated for its potential as an antimicrobial agent. A recent preprint on bioRxiv reported that derivatives of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional beta-lactam antibiotics. These findings open new avenues for the development of antibiotics with reduced susceptibility to existing resistance mechanisms.

The synthetic accessibility of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide has also been a focus of recent research. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to the compound's production on a larger scale. The new synthetic protocol employs a one-pot, multi-component reaction strategy, significantly streamlining the manufacturing process.

Looking ahead, researchers are exploring the potential of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industry partners suggest that the compound's physicochemical properties make it suitable for conjugation with nanoparticle carriers. This approach could enhance the bioavailability and tissue specificity of drugs derived from this scaffold, potentially reducing off-target effects and improving therapeutic outcomes.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-sulfonamide represents a versatile and promising compound in medicinal chemistry, with applications ranging from enzyme inhibition to antimicrobial therapy. The recent advancements in understanding its biological activities, coupled with improvements in synthetic methodologies, position this molecule as a valuable asset in the ongoing pursuit of novel therapeutic agents. Future research directions will likely focus on expanding its pharmacological profile and exploring its potential in combination therapies and precision medicine approaches.